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Introduction
Xenon-131 (¹³¹Xe) is a stable, non-radioactive isotope of the noble gas xenon, distinguished by

its unique nuclear properties that make it a valuable tool in various advanced scientific fields.

With a natural abundance of approximately 21.2%, it is one of the more common isotopes of

xenon.[1][2] While chemically inert, its non-zero nuclear spin and electric quadrupole moment

allow it to serve as a sensitive probe in Nuclear Magnetic Resonance (NMR) spectroscopy and

Magnetic Resonance Imaging (MRI).[3] Furthermore, its role as a competitive antagonist at the

N-methyl-D-aspartate (NMDA) receptor has opened avenues for its use in neuroprotective

research.[4] This guide provides a comprehensive overview of the core characteristics,

experimental applications, and production pathways of Xenon-131.

Core Characteristics of Xenon-131
The utility of ¹³¹Xe in scientific applications stems from its fundamental nuclear, atomic, and

physical properties. These characteristics are summarized in the tables below.

Table 1: Nuclear and Atomic Properties of Xenon-131
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Property Value Reference

Natural Abundance 21.232% [1][5]

Atomic Mass 130.9050824 u [1]

Protons (Z) 54 [1]

Neutrons (N) 77 [1]

Mass Number (A) 131 [1]

Half-life Stable [1]

Nuclear Spin (I) 3/2 [2][5]

Nuclear g-factor 0.46123 [5]

Magnetic Moment (μ/μN) +0.691845(7) [5][6]

Electric Quadrupole Moment

(Q)
-0.114 to -0.12 barn [2][5]

Gyromagnetic Ratio (γ) 2.2091 × 10⁷ rad T⁻¹ s⁻¹ [5]

Table 2: Physical Properties of Xenon
Property Value Condition Reference

Physical State Gas @ 20°C [7]

Melting Point -111.9 °C / 161.25 K 1 atm [8]

Boiling Point -108.0 °C / 165.15 K 1 atm [8]

Density (Gas) 5.8971 g/L 0 °C, 1 atm [9]

Density (Liquid) 3.057 g/cm³ at boiling point [7]

Density (Solid) 3.540 g/cm³ - [7]

Thermal Conductivity 0.00565 W/(m·K) - [10]

Production Pathway
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Stable Xenon-131 is primarily formed through the natural radioactive decay of Iodine-131 (¹³¹I).

¹³¹I, a major fission product of uranium and plutonium, undergoes beta decay with a half-life of

approximately 8.02 days, transforming into ¹³¹Xe.[11][12][13] This decay process is the principal

source for obtaining isotopically enriched ¹³¹Xe for research and medical applications. The

decay also produces a metastable isomer, Xenon-131m (¹³¹ᵐXe), which has a half-life of about

11.9 days before decaying to the stable ¹³¹Xe ground state.[14][15]
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Caption: Production pathway of stable Xenon-131 from the beta decay of Iodine-131.

Key Applications and Experimental Protocols
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The distinct nuclear properties of ¹³¹Xe, particularly its spin of 3/2, make it a powerful, albeit

less common than ¹²⁹Xe, tool for probing molecular environments.

Hyperpolarized ¹³¹Xe NMR Spectroscopy
Hyperpolarization via Spin-Exchange Optical Pumping (SEOP) can increase the nuclear spin

polarization of xenon by 4 to 5 orders of magnitude, dramatically enhancing the NMR signal.

[16][17] While ¹²⁹Xe (spin 1/2) is preferred for its sharper signals, the quadrupolar nature of

¹³¹Xe (spin 3/2) provides unique information. Its quadrupolar relaxation is highly sensitive to

local electric field gradients, making it an effective probe for environmental asymmetry, such as

surface interactions in porous materials or binding events with biomolecules.[3][18]

The "stopped-flow" or "batch mode" SEOP method is commonly used to produce a defined

quantity of hyperpolarized xenon.[4] The process involves polarizing a sealed batch of gas

mixture, which is then extracted for use.

Preparation of the Optical Cell:

A clean, optically transparent glass cell is loaded with a small amount (a droplet) of an

alkali metal, typically Rubidium (Rb).[19]

Due to the high reactivity of Rb with oxygen and water, this loading must be performed

under inert conditions.[20]

The cell is filled with a specific gas mixture. A typical mixture for ¹²⁹Xe, which is analogous

for ¹³¹Xe, might contain 1-3% isotopically enriched Xenon, 10% Nitrogen (N₂), and the

remainder Helium (He) at a total pressure of 1-2 bar.[19][21] N₂ quenches unwanted

fluorescence from Rb, and He induces pressure broadening of the Rb absorption line,

improving laser light absorption.[19][21]

Optical Pumping and Spin Exchange:

The sealed cell is placed in an oven and heated (e.g., to 120-140 °C) to vaporize the

Rubidium.[19]

A low magnetic field (~2 mT) is applied to define a quantization axis.[16]
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A high-power (e.g., 9-100+ W) circularly polarized laser, tuned to the Rb D1 transition

(794.7 nm), irradiates the cell.[19][22]

The laser light polarizes the valence electrons of the Rb atoms (Optical Pumping).[21]

This electron spin polarization is transferred to the ¹³¹Xe nuclei through collisions, primarily

via the formation of transient Rb-Xe van der Waals molecules (Spin Exchange).[19][23]

Accumulation and Collection:

The laser continues to irradiate the cell for a set duration (e.g., 10-15 minutes) until the

xenon nuclear polarization reaches a steady state.[19]

After pumping, the hyperpolarized gas is extracted. For purification and concentration, the

gas mixture can be flowed through a cold trap immersed in liquid nitrogen (77 K).[4]

The xenon freezes in the trap while the non-condensable He and N₂ buffer gases are

pumped away.[4][24] A magnetic field (e.g., >500 G) is often applied to the cold trap to

preserve the polarization of the solid xenon.[4]

Delivery and Use:

The frozen, hyperpolarized ¹³¹Xe is rapidly thawed ("sublimated") into the gas phase.[4]

The pure, concentrated HP-¹³¹Xe gas is expanded into a suitable container (e.g., a Tedlar

bag) for transport to the NMR or MRI system for immediate use.[4][25]
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Caption: Experimental workflow for producing hyperpolarized ¹³¹Xe via stopped-flow SEOP.

Neuroprotection and Drug Development
Xenon exhibits neuroprotective properties, largely attributed to its action as an antagonist at the

glycine co-agonist site of the NMDA receptor.[22][26] This inhibition is non-competitive with the

primary agonist glutamate and is distinct from open-channel blockers like MK-801.[4][19] By

binding to the ligand-binding domain, xenon can weaken glutamate binding and stabilize a

closed or desensitized channel state, thereby reducing excitotoxicity.[16][19][26] This

mechanism makes xenon and its isotopes a subject of interest in the development of therapies

for conditions involving neuronal injury, such as stroke or traumatic brain injury. Preclinical

studies using hyperpolarized xenon MRI have demonstrated its potential for functional imaging

of the brain, offering a pathway to monitor the physiological effects of neuroprotective agents in

vivo.[24]
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Caption: Mechanism of Xenon-131's neuroprotective action via NMDA receptor antagonism.

Safety and Handling
Xenon-131 is a stable, non-toxic, and non-flammable inert gas.[21] The primary hazard

associated with its use is that of a simple asphyxiant in high concentrations and the risks

associated with handling compressed gas cylinders.

Handling: Gas cylinders must be protected from physical damage. Do not drag, roll, or drop

cylinders. Use a suitable pressure-reducing regulator to safely discharge gas.[21]
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Storage: Store cylinders in a well-ventilated area, secured to prevent falling, and at

temperatures not exceeding 52°C.[21]

Ventilation: Ensure adequate ventilation in areas where xenon is used to prevent the

displacement of oxygen and the risk of asphyxiation.[21]

Personal Protective Equipment (PPE): No special PPE is typically required for handling the

gas. However, safety glasses and protective gloves are recommended when handling

cylinders.[21]

First Aid: In case of inhalation leading to symptoms of asphyxia, move the individual to fresh

air immediately. If unconscious, place in the recovery position and seek medical advice.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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